Cas no 2680868-02-2 (1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine)

• Product Name: 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine
• CAS No: 2680868-02-2
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5651525
• PubChem ID: 165918237
• Update Time: 2025-06-11

1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2680868-02-2
• EN300-28271691
• 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine

• Inchi： 1S/C10H12N4/c11-10-13-8-3-1-2-4-9(8)14(10)7-5-12-6-7/h1-4,7,12H,5-6H2,(H2,11,13)
• InChI Key： DPROUMPUYYNWHI-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC2C=CC=CC1=2)C1CNC1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.9Ų

Additional information on 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine

1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine: An Emerging Compound in Medicinal Chemistry

1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine (CAS No. 2680868-02-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse pharmacological properties, including anxiolytic, sedative, and anticonvulsant effects. The incorporation of an azetidine ring into the benzodiazepine scaffold adds a new dimension to its chemical and biological profile, making it a promising candidate for further research and development.

The chemical structure of 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine is characterized by a four-membered azetidine ring attached to the nitrogen atom of the benzodiazepine core. This unique structural arrangement confers several advantages over traditional benzodiazepines. The azetidine ring introduces additional conformational flexibility and steric hindrance, which can influence the compound's binding affinity and selectivity for specific receptors. These properties are crucial for optimizing the pharmacological profile of the compound and minimizing potential side effects.

Recent studies have explored the biological activities of 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine in various preclinical models. One notable area of research is its potential as an anxiolytic agent. In animal models of anxiety, this compound has shown significant anxiolytic effects without causing sedation or motor impairment, which are common side effects associated with traditional benzodiazepines. These findings suggest that 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine may offer a safer and more effective alternative for treating anxiety disorders.

In addition to its anxiolytic properties, 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound exhibits potent anticonvulsant activity in rodent models of epilepsy. The mechanism underlying this effect is believed to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control. These findings highlight the multifaceted therapeutic potential of 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine and warrant further investigation in clinical settings.

The pharmacokinetic properties of 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. Additionally, it has shown low toxicity in preclinical toxicity studies, suggesting a favorable safety profile. These characteristics make 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine a promising lead compound for further optimization and development.

In conclusion, 1-(azetidin-3-yl)-1H-1,3-benzodiazol-2-amine (CAS No. 2680868-02-2) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development as a potential therapeutic agent for anxiety disorders and epilepsy. Ongoing studies will continue to elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.